Cas no 1178333-46-4 (4-2-(Ethanesulfonyl)ethoxybenzene-1-sulfonyl Chloride)

• Product Name: 4-2-(Ethanesulfonyl)ethoxybenzene-1-sulfonyl Chloride
• CAS No: 1178333-46-4
• MF: C₁₀H₁₃ClO₅S₂
• MW: 312.790220022202
• CID: 5734203
• PubChem ID: 47002467
• Update Time: 2025-06-13

4-2-(Ethanesulfonyl)ethoxybenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• CS-0252285
• C10H13ClO5S2
• 4-(2-ethylsulfonylethoxy)benzenesulfonyl chloride
• 1178333-46-4
• 4-[2-(ethanesulfonyl)ethoxy]benzene-1-sulfonylchloride
• EN300-59678
• 4-[2-(ethanesulfonyl)ethoxy]benzene-1-sulfonyl chloride
• 4-2-(Ethanesulfonyl)ethoxybenzene-1-sulfonyl Chloride

• Inchi： 1S/C10H13ClO5S2/c1-2-17(12,13)8-7-16-9-3-5-10(6-4-9)18(11,14)15/h3-6H,2,7-8H2,1H3
• InChI Key： JHZPMGZBIWIJAD-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)OCCS(CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 311.989
• Monoisotopic Mass: 311.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.3A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-2-(Ethanesulfonyl)ethoxybenzene-1-sulfonyl Chloride

Comprehensive Overview of 4-2-(Ethanesulfonyl)ethoxybenzene-1-sulfonyl Chloride (CAS No. 1178333-46-4)

4-2-(Ethanesulfonyl)ethoxybenzene-1-sulfonyl Chloride (CAS No. 1178333-46-4) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound features a unique molecular structure combining an ethanesulfonyl group with a benzene sulfonyl chloride moiety, making it a valuable intermediate for constructing complex molecules. Its applications span across drug discovery, material science, and bioconjugation, aligning with current trends in precision medicine and green chemistry.

The growing demand for high-purity intermediates like 4-2-(Ethanesulfonyl)ethoxybenzene-1-sulfonyl Chloride reflects industry shifts toward sustainable synthesis and catalytic efficiency. Researchers frequently search for "sulfonyl chloride applications" or "CAS 1178333-46-4 solubility," highlighting its relevance in cross-coupling reactions and peptide modification. The compound’s electron-withdrawing properties also make it ideal for designing photoactive materials, a hot topic in optoelectronics research.

From a synthetic perspective, 1178333-46-4 exhibits excellent reactivity in nucleophilic substitution reactions, enabling the introduction of sulfonate esters into target molecules. Recent publications emphasize its role in developing biodegradable polymers, addressing the global push for eco-friendly materials. Analytical data, including NMR spectra and HPLC purity, confirm its stability under standard storage conditions, a critical factor for industrial-scale production.

Innovations in flow chemistry have further amplified interest in this compound, as its controlled reactivity suits continuous manufacturing processes. Queries like "4-2-(Ethanesulfonyl)ethoxybenzene-1-sulfonyl Chloride safety" or "scaling sulfonylations" underscore its operational versatility. Future research may explore its potential in enzyme inhibition or metal-organic frameworks, areas gaining traction in AI-driven drug design and renewable energy storage.